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Compound of Interest

Compound Name:
4-Chloro-2-isopropyl-5-

nitropyrimidine

CAS No.: 849353-36-2

Cat. No.: B2688881

Get Quote

A Strategic Scaffold for 2-Substituted Purine and Deazapurine Synthesis

Executive Summary
4-Chloro-2-isopropyl-5-nitropyrimidine (Molecular Weight: 201.61 g/mol ) is a high-value

heterocyclic intermediate used primarily in the pharmaceutical development of cyclin-

dependent kinase (CDK) inhibitors and antiviral nucleoside analogs.

Its structural utility lies in its trifunctional nature:

C4-Chloro: A highly reactive electrophile activated by the adjacent nitro group, enabling facile

Nucleophilic Aromatic Substitution (

).

C5-Nitro: A latent amino group that, upon reduction, facilitates imidazole ring closure to form

the purine core.
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C2-Isopropyl: A lipophilic handle often retained to improve the bioavailability or kinase

selectivity of the final drug candidate (e.g., mimicking the steric bulk of specific amino acid

residues in an ATP-binding pocket).

This guide details the physicochemical profile, synthetic utility, and a validated protocol for

utilizing this scaffold in drug discovery workflows.

Part 1: Physicochemical Profile
The following data provides the baseline specifications required for stoichiometry calculations

and analytical method development.

Molecular Specifications
Property Value Notes

IUPAC Name
4-Chloro-2-isopropyl-5-

nitropyrimidine

CAS Registry Derivative of 7193-96-6

Often synthesized in-situ from

2-isopropyl-4-

hydroxypyrimidine.

Molecular Formula

Molecular Weight 201.61 g/mol
Calculated using IUPAC

atomic weights.

Exact Mass 201.0305
For High-Res MS (HRMS)

confirmation.

Physical State Pale yellow solid or oil
Low melting point anticipated

due to nitro/chloro substitution.

Solubility DCM, EtOAc, DMSO
Hydrolytically unstable in basic

aqueous media.

Structural Visualization
The molecule consists of a pyrimidine ring substituted at the 2, 4, and 5 positions. The electron-

withdrawing nitro group at C5 significantly decreases electron density at C4, making the
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chlorine atom a "hot" leaving group.

Part 2: Synthetic Utility & Mechanism[1]
The "Boon-Type" Cyclization Pathway
The primary application of this molecule is the synthesis of 9-substituted-2-isopropylpurines.

The workflow follows a logical cascade:

Displacement: An amine (

) displaces the C4-chloride.

Nitro Reduction: The

group is reduced to

(using

,

, or

).

Cyclization: The resulting diamine reacts with an orthoformate or aldehyde to close the

imidazole ring.

Reaction Mechanism:
The reaction with amines proceeds via a Meisenheimer Complex. The C5-nitro group stabilizes

the anionic intermediate, lowering the activation energy for the displacement of chloride.
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Figure 1: The

mechanism. The electron-deficient pyrimidine ring facilitates the addition-elimination pathway.

Part 3: Experimental Protocol
Objective: Displacement of C4-Chloro with a primary amine (e.g., benzylamine) to form the

pyrimidine-4-amine intermediate.

Reagents & Equipment[2][3]
Substrate: 4-Chloro-2-isopropyl-5-nitropyrimidine (1.0 equiv).

Nucleophile: Primary Amine (1.1 equiv).

Base: Diisopropylethylamine (DIPEA) or Triethylamine (

) (2.5 equiv).

Solvent: Anhydrous THF or Isopropanol (IPA).

Monitoring: TLC (Hexane:EtOAc 3:1) or LC-MS.[1]

Step-by-Step Methodology
Preparation (0 min):

In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-Chloro-2-isopropyl-
5-nitropyrimidine (1.0 g, 4.96 mmol) in anhydrous THF (10 mL).

Expert Insight: Keep the solution cooled to 0°C initially. The reaction is exothermic, and

controlling the temperature prevents the formation of bis-alkylated byproducts.

Addition (15 min):

Add DIPEA (2.16 mL, 12.4 mmol) to the solution.

Add the Primary Amine (5.45 mmol) dropwise over 10 minutes.
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Observation: The solution will likely deepen in color (yellow to orange) due to the formation

of the charge-transfer complex.

Reaction (1 - 4 Hours):

Allow the mixture to warm to Room Temperature (RT).

Monitor via TLC.[2] The starting material (

) should disappear, replaced by a more polar product (

).

Troubleshooting: If the reaction is sluggish after 2 hours, heat to 50°C. Sterically hindered

amines (e.g., tert-butylamine) require heating.

Workup:

Concentrate the reaction mixture under reduced pressure to remove THF.

Resuspend the residue in Ethyl Acetate (50 mL).

Wash sequentially with:

Water (2 x 20 mL) – removes amine salts.

Brine (1 x 20 mL).

Dry over anhydrous

, filter, and concentrate.

Purification:

Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (0-40%

EtOAc in Hexanes).

Part 4: Analytical Characterization
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To validate the identity of the intermediate before proceeding to reduction, look for these

specific markers:

Mass Spectrometry (LC-MS)[5]
Expected Ion:

Value: Since MW is 201.61, the starting material peak is 202.6 m/z.

Isotope Pattern: Look for the characteristic Chlorine isotope split (

) in a 3:1 ratio in the starting material. This pattern disappears in the product (replaced by the
amine).

Proton NMR ( -NMR)
Isopropyl Group: Look for a distinct septet (

ppm) and a doublet (

ppm, 6H).

Pyrimidine Proton: A singlet at C6 (

ppm). This proton is highly deshielded by the adjacent nitro group and ring nitrogen.

Part 5: Pathway Visualization (Purine Synthesis)
The following diagram illustrates the broader workflow where this molecule serves as the

linchpin.
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Figure 2: The synthetic lineage from pyrimidine precursor to purine drug scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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